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Compound of Interest

Compound Name: Perylene Red

Cat. No.: B1679657

CAS Number: 123174-58-3

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with Perylene Red. The following sections
provide critical data on its properties, safety protocols, and handling procedures to ensure safe
and effective laboratory use.

Chemical and Physical Properties

Perylene Red, also known by synonyms such as Lumogen Red 300 and ROT 300, is a
fluorescent organic dye belonging to the perylene bisimide (PDI) family.[1][2] It is characterized
by a planar polycyclic aromatic hydrocarbon framework.[1] The core structure consists of four
fused benzene rings with functional phenoxy and diisopropylphenyl groups.[1] This complex
structure imparts the compound with its distinct photophysical properties, including strong light
absorption and fluorescence.

The following table summarizes the key physical and chemical properties of Perylene Red.
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Property Value

CAS Number 123174-58-3

Molecular Formula C72H58N20s[1][3]

Molecular Weight 1079.24 g/mol [1]

Appearance Solid powder|[3]

Melting Point >300°C (decomposes)[1]

Density 1.3+ 0.1 g/lcm3[1]

Solubility Soluble in DMSO and chloroform[1][3]
Purity >95%[3]

Storage Temperature Room temperature, in a dry, dark place

Spectroscopic and Photophysical Properties

Perylene Red is widely utilized for its fluorescent properties. The photophysical characteristics
are crucial for applications in fluorescent sensors and imaging.

Property Value

Absorption Maxima (Amax) 465 nm[1]

Emission Maxima (Amax) 612 nm[1]

Fluorescence Quantum Yield 50% (in silicone matrix)[1]

C=0 stretching: 1680 cm~1, C-H stretching

Infrared (IR) Spectroscopy (aromatic): 2920-3093 cm~Y[1]

Safety and Hazard Information

The safety data for Perylene Red indicates that it should be handled with care in a laboratory
setting. It is important to note that while some sources provide specific hazard classifications,
others state that it is not a hazardous substance. Therefore, it is prudent to handle it with
appropriate precautions.
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Category Information

Signal Word Warning

H302 (Harmful if swallowed), H315 (Causes
Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P280 (Wear
protective gloves/protective clothing/eye
protection/face protection), P301+P312 (IF
SWALLOWED: Call a POISON CENTER or
Precautionary Statements doctor/physician if you feel unwell), P302+P352
(IF ON SKIN: Wash with plenty of soap and
water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.)

Note: Specific toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for Perylene Red with CAS number 123174-58-3 are not readily available in the
provided search results. The available toxicological information often pertains to the general
class of perylenes and not this specific compound.

Experimental Protocols

Adherence to strict experimental protocols is essential when working with Perylene Red to
ensure personnel safety and experimental integrity.

4.1. Personal Protective Equipment (PPE)
Before handling Perylene Red, ensure the following personal protective equipment is worn:
o Eye Protection: Tightly fitting safety goggles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.
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» Respiratory Protection: When handling the powder and in case of dust formation, use a
NIOSH-approved respirator.

4.2. Handling and Storage

» Ventilation: All handling of Perylene Red should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Storage: Store the compound in a tightly-closed container in a cool, dry, and dark place.
Keep it away from incompatible materials such as strong oxidizing agents.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

4.3. Preparation of a Stock Solution (General Protocol)

e Ensure all necessary PPE is worn and work is conducted in a chemical fume hood.

e Weigh the desired amount of Perylene Red powder using a calibrated analytical balance.
o Carefully transfer the powder to a volumetric flask of the appropriate size.

e Add a small amount of a suitable solvent (e.g., DMSO or chloroform) to the flask to dissolve
the powder.

e Once dissolved, add the solvent to the flask up to the calibration mark.
o Stopper the flask and invert it several times to ensure a homogenous solution.

o Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the stock solution in a tightly sealed container in a cool, dark place.
4.4. Disposal

Dispose of Perylene Red and any contaminated materials in accordance with local, state, and
federal regulations. It is generally recommended to treat it as hazardous waste. Waste should
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be collected in a designated, properly labeled hazardous waste container. Do not discharge
into drains or the environment.

Logical Workflow for Safe Handling of Perylene Red

The following diagram illustrates the logical workflow for the safe handling of Perylene Red in
a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Perylene Red
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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